molecular formula C17H11Br2NO B311012 2,5-dibromo-N-(1-naphthyl)benzamide

2,5-dibromo-N-(1-naphthyl)benzamide

Cat. No.: B311012
M. Wt: 405.1 g/mol
InChI Key: HDVLRCMLIMVOEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-Dibromo-N-(1-naphthyl)benzamide is a brominated aromatic amide featuring a benzamide core substituted with two bromine atoms at the 2- and 5-positions and a 1-naphthyl group as the amide substituent.

Properties

Molecular Formula

C17H11Br2NO

Molecular Weight

405.1 g/mol

IUPAC Name

2,5-dibromo-N-naphthalen-1-ylbenzamide

InChI

InChI=1S/C17H11Br2NO/c18-12-8-9-15(19)14(10-12)17(21)20-16-7-3-5-11-4-1-2-6-13(11)16/h1-10H,(H,20,21)

InChI Key

HDVLRCMLIMVOEF-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=C(C=CC(=C3)Br)Br

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=C(C=CC(=C3)Br)Br

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2,5-dibromo-N-(1-naphthyl)benzamide with key analogs, focusing on synthesis, substituent effects, and functional attributes.

Substituent and Functional Group Variations
Compound Name Substituents on Benzamide Core Amide Substituent Key Features
2,5-Dibromo-N-(1-naphthyl)benzamide 2-Br, 5-Br 1-Naphthyl High steric bulk; extended π-system
3,5-Dibromo-N-(4-hydroxyphenyl)benzamide 3-Br, 5-Br 4-Hydroxyphenyl Polar hydroxyl group; hydrogen bonding
N-[2-(3,4-Dimethoxyphenyl)ethyl]benzamide None (unsubstituted) 3,4-Dimethoxyphenethyl Flexible ethyl linker; methoxy groups

Key Observations :

  • Steric and Electronic Effects : The 1-naphthyl group in the target compound introduces significant steric hindrance compared to smaller substituents like 4-hydroxyphenyl or phenethyl . This may reduce solubility but enhance binding to hydrophobic targets.

Functional Implications :

  • The naphthyl group’s hydrophobicity may enhance membrane permeability, making the target compound a candidate for drug discovery.
  • In contrast, 3,5-dibromo-N-(4-hydroxyphenyl)benzamide’s hydroxyl group facilitates its use in polymer synthesis via further functionalization .

Regulatory and Environmental Considerations

The Canadian Environmental Protection Act (CEPA) categorizes halogenated benzamides like 3,5-dibromo-N-(4-bromophenyl)-2-hydroxybenzamide as substances requiring scrutiny due to persistence or toxicity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.